![molecular formula C10H13ClFN B1320853 N-[(2-Chloro-4-fluorophenyl)methyl]propan-2-amine CAS No. 823189-82-8](/img/structure/B1320853.png)
N-[(2-Chloro-4-fluorophenyl)methyl]propan-2-amine
Overview
Description
N-[(2-Chloro-4-fluorophenyl)methyl]propan-2-amine is a useful research compound. Its molecular formula is C10H13ClFN and its molecular weight is 201.67 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Intermediate Applications
N-[(2-Chloro-4-fluorophenyl)methyl]propan-2-amine is a chemical compound that can serve as a key intermediate in the synthesis of various pharmaceuticals and chemicals. For example, the synthesis of 2-Fluoro-4-bromobiphenyl, an intermediate in the manufacture of flurbiprofen, highlights the importance of halogenated intermediates in pharmaceutical synthesis. Flurbiprofen is a non-steroidal anti-inflammatory and analgesic material, underscoring the role of such intermediates in drug development. The practical synthesis of such compounds, despite challenges related to the use of palladium and toxic phenylboronic acid, showcases the innovative approaches in chemical synthesis aimed at large-scale production (Qiu et al., 2009)1.
Fluorescent Chemosensors
The compound's structural features may also be exploited in the development of fluorescent chemosensors. For instance, compounds based on 4-Methyl-2,6-diformylphenol (DFP) have shown promise in detecting a variety of analytes, including metal ions and neutral molecules. The high selectivity and sensitivity of DFP-based chemosensors, along with their potential applications in various fields, illustrate the broad utility of chemically engineered molecules in analytical chemistry (Roy, 2021)2.
Environmental and Analytical Chemistry
In environmental and analytical chemistry, understanding the degradation of nitrogen-containing compounds is critical. Advanced oxidation processes have been identified as effective in mineralizing resistant nitrogen-containing compounds, improving overall treatment schemes for water purification. This research area is particularly relevant for addressing global concerns about toxic and hazardous compounds in water, emphasizing the need for technologies that can degrade such substances efficiently (Bhat & Gogate, 2021)3.
Future Directions
The future directions for research on “N-[(2-Chloro-4-fluorophenyl)methyl]propan-2-amine” could include further investigation into its synthesis, properties, and potential applications. Given the presence of chlorine and fluorine in the compound, it could have interesting properties and applications in various fields .
Properties
IUPAC Name |
N-[(2-chloro-4-fluorophenyl)methyl]propan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClFN/c1-7(2)13-6-8-3-4-9(12)5-10(8)11/h3-5,7,13H,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPFQCDBZECWZSW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1=C(C=C(C=C1)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90592484 |
Source
|
| Record name | N-[(2-Chloro-4-fluorophenyl)methyl]propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90592484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
823189-82-8 |
Source
|
| Record name | 2-Chloro-4-fluoro-N-(1-methylethyl)benzenemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=823189-82-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[(2-Chloro-4-fluorophenyl)methyl]propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90592484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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